Cas no 83757-08-8 (3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine)

• Product Name: 3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine
• CAS No: 83757-08-8
• MF: C₉H₉N₃S₂
• MW: 223.317858457565
• MDL: MFCD00649535
• CID: 731873
• PubChem ID: 563449
• Update Time: 2025-06-14

3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazol-5-amine,3-[(phenylmethyl)thio]-
• 3-Benzylsulfanyl-[1,2,4]thiadiazol-5-ylamine
• 3-benzylsulfanyl-1,2,4-thiadiazol-5-amine
• 3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine
• 3-(benzylthio)-1,2,4-thiadiazol-5-amine
• 3-(phenylmethylthio)-1,2,4-thiadiazole-5-ylamine
• 3-Benzylmercapto-[1,2,4]thiadiazol-5-ylamin
• 3-benzylmercapto-[1,2,4]thiadiazol-5-ylamine
• 3-benzylthio-5-amino-1,2,4-thiadiazole
• 3-[(Phenylmethyl)thio]-1,2,4-thiadiazol-5-amine
• SCHEMBL10535559
• 3-(benzylsulfanyl)-1,2,4-thiadiazol-5-ylamine
• 3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine #
• Z56928662
• AG-690/40144077
• MFCD00649535
• MLS000061243
• SMR000070112
• SDCCGMLS-0024588.P002
• CHEMBL1329383
• EN300-05914
• F2158-0566
• AKOS000270759
• SR-01000217785
• J-511772
• HMS2350N14
• CS-0220158
• HMS1683M06
• 1,2,4-Thiadiazol-5-amine, 3-benzylthio-
• SR-01000217785-1
• BRD-K82522140-001-05-9
• DTXSID50340307
• UOIUWIYFNWLYPM-UHFFFAOYSA-N
• LS-06076
• 83757-08-8
• 1,2,4-Thiadiazol-5-amine, 3-[(phenylmethyl)thio]-
• STK271424
• ALBB-018430
• G30881

• MDL： MFCD00649535
• Inchi： 1S/C9H9N3S2/c10-8-11-9(12-14-8)13-6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,10,11,12)
• InChI Key： UOIUWIYFNWLYPM-UHFFFAOYSA-N
• SMILES： S(C1=NSC(N)=N1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 223.02400
• Monoisotopic Mass: 223.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 110 ºC
• Boiling Point: 416.2°Cat760mmHg
• Flash Point: 205.5°C
• Refractive Index: 1.693
• Solubility: Almost insoluble (0.047 g/l) (25 º C),
• PSA: 105.34000
• LogP: 2.99380

3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine

Comprehensive Overview of 3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine (CAS No. 83757-08-8)

3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine, identified by its CAS number 83757-08-8, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,4-thiadiazole family, a class of molecules known for their diverse biological activities. The presence of both benzylsulfanyl and amine functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for thiadiazole derivatives has surged due to their potential applications in drug discovery and material science. Researchers are particularly interested in 3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine for its role in developing novel antimicrobial agents and enzyme inhibitors. Its unique structure allows it to interact with various biological targets, offering promising avenues for treating resistant infections and metabolic disorders.

The synthesis of CAS 83757-08-8 typically involves the reaction of 5-amino-1,2,4-thiadiazole with benzyl mercaptan under controlled conditions. This process highlights the compound's versatility and adaptability in organic synthesis. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity, ensuring its suitability for high-end applications.

From an industrial perspective, 3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine is increasingly used in the development of crop protection chemicals. Its ability to disrupt pathogenic enzymes makes it a candidate for next-generation pesticides and herbicides. This aligns with the growing global focus on sustainable agriculture and reducing chemical residues in food products.

Environmental and safety studies on 83757-08-8 indicate that it exhibits moderate biodegradability under standard conditions. However, proper handling protocols are recommended to minimize occupational exposure. Regulatory agencies worldwide are evaluating its ecotoxicological profile to ensure compliance with green chemistry principles.

The future prospects of 3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine are closely tied to advancements in computational chemistry and structure-activity relationship (SAR) studies. Virtual screening tools are being leveraged to predict its interactions with biological macromolecules, accelerating the discovery of new therapeutic candidates. This approach resonates with the current trend of AI-driven drug design, a hot topic in pharmaceutical innovation.

For researchers seeking reliable sources of CAS 83757-08-8, several specialty chemical suppliers offer this compound with detailed technical specifications. Quality assurance documents typically include HPLC chromatograms and elemental analysis reports, addressing the stringent requirements of academic and industrial laboratories.

In conclusion, 3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine represents a fascinating intersection of chemistry and biology. Its multifaceted applications—from medicinal chemistry to agrochemical development—position it as a compound of enduring scientific interest. As research continues to unveil its potential, this molecule may well become a cornerstone in addressing some of humanity's most pressing health and environmental challenges.